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Compound of Interest

Compound Name: Azide MegaStokes dye 735

Cat. No.: B12057196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties and

applications of Azide MegaStokes 735, a fluorescent dye increasingly utilized in biological

research and drug development. This document details the dye's excitation and emission

characteristics, offers insights into its use in copper-catalyzed click chemistry, and provides

established protocols for its application in labeling biomolecules.

Core Spectroscopic Properties
Azide MegaStokes 735 is a near-infrared (NIR) fluorescent dye characterized by a significant

Stokes shift, which is the difference between the maximum excitation and emission

wavelengths. This large separation is advantageous for minimizing self-quenching and

reducing background fluorescence in complex biological samples. The key spectroscopic

parameters are summarized below.
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Property Value Solvent Reference

Excitation Maximum

(λex)
586 nm Ethanol [1]

Emission Maximum

(λem)
735 nm Ethanol [1]

Molar Absorbance (ε) 50,000 M⁻¹cm⁻¹ Ethanol [1]

Stokes Shift 149 nm Ethanol Calculated

Note: Spectroscopic properties such as quantum yield and fluorescence lifetime for Azide

MegaStokes 735 are not readily available in the public domain. Researchers are advised to

determine these parameters experimentally for their specific application and solvent conditions.

Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
Azide MegaStokes 735 is functionalized with an azide group, enabling its covalent attachment

to alkyne-modified biomolecules via the copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) reaction, a cornerstone of "click chemistry."[2] This bioorthogonal reaction is highly

specific and efficient, proceeding under mild conditions compatible with biological systems. The

reaction forms a stable triazole linkage between the dye and the target molecule.

Below is a diagram illustrating the general workflow for labeling an alkyne-modified protein with

Azide MegaStokes 735.
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Workflow for Labeling Alkyne-Modified Protein

Reagent Preparation

Click Reaction

Purification

Alkyne-Modified Protein

Combine Reactants

Azide MegaStokes 735 Cu(I) Catalyst Solution
(e.g., CuSO4 + Reducing Agent)

Incubate at Room Temperature

Purify Labeled Protein
(e.g., Size Exclusion Chromatography)

Preparation of Click Chemistry Reaction Components

Reactants Catalyst System

Alkyne-Modified Biomolecule

Final Reaction Mixture

Azide MegaStokes 735 CuSO4 Sodium Ascorbate THPTA/TBTA
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Decision Pathway for Cell Labeling with Azide MegaStokes 735

Start: Need to label a specific biomolecule in cells?

Introduce alkyne group into the biomolecule of interest

Incubate cells with Azide MegaStokes 735 and catalyst system

Wash cells to remove excess dye

Analyze labeled cells (e.g., microscopy, flow cytometry)

Optimize labeling conditions (concentration, time)

Suboptimal results

Troubleshoot (e.g., low signal, high background)

Poor results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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